Cas no 1806039-49-5 (5-(Difluoromethyl)-3-iodo-2-hydroxypyridine)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine
• CAS No: 1806039-49-5
• MF: C₆H₄F₂INO
• MW: 271.00334072113
• CID: 4918883
• Update Time: 2025-05-20

5-(Difluoromethyl)-3-iodo-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine

• Inchi： 1S/C6H4F2INO/c7-5(8)3-1-4(9)6(11)10-2-3/h1-2,5H,(H,10,11)
• InChI Key： FEHIUVNZYZPJQC-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine

Introduction to 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine (CAS No. 1806039-49-5)

5-(Difluoromethyl)-3-iodo-2-hydroxypyridine, identified by the chemical identifier CAS No. 1806039-49-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a difluoromethyl group at the 5-position, an iodo atom at the 3-position, and a hydroxyl group at the 2-position. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine contributes to its reactivity and utility in medicinal chemistry. The difluoromethyl group is particularly noteworthy, as it is frequently employed in drug design due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substitution pattern is widely recognized for its role in developing small-molecule inhibitors and therapeutic agents targeting a broad spectrum of diseases.

The presence of an iodo atom at the 3-position further enhances the synthetic versatility of this compound. Iodine is a versatile handle in organic synthesis, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, facilitating the development of novel pharmacophores. Additionally, the hydroxyl group at the 2-position provides a site for further functionalization, allowing for the introduction of additional substituents that can fine-tune biological activity.

Recent advancements in pharmaceutical research have highlighted the importance of 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine as a key building block in drug discovery. Its incorporation into various scaffolds has led to the identification of compounds with promising biological activities. For instance, derivatives of this molecule have been explored as inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The difluoromethyl moiety, in particular, has been shown to improve oral bioavailability and resistance to metabolic degradation, attributes that are critical for successful drug candidates.

The compound's utility extends beyond oncology; it has also been investigated in the context of antimicrobial and anti-inflammatory therapies. The structural features of 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine allow for interactions with biological targets that are distinct from traditional drug classes. This flexibility makes it an attractive scaffold for designing molecules with novel mechanisms of action. Furthermore, its role as a precursor in multistep syntheses underscores its importance in streamlining drug development pipelines.

In terms of synthetic methodologies, 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine serves as a versatile intermediate that can be accessed through multiple routes. One common approach involves the halogenation and functionalization of pyridine derivatives, leveraging palladium-catalyzed reactions to introduce the desired substituents efficiently. The synthesis often begins with commercially available precursors that undergo sequential transformations to yield the target compound in high purity. These synthetic strategies highlight the compound's accessibility and scalability for industrial applications.

The pharmacological potential of derivatives derived from 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine has been explored through computational modeling and experimental validation. Virtual screening techniques have been employed to identify lead compounds with optimal binding affinities to biological targets. Subsequent experimental testing has confirmed the efficacy of these derivatives in preclinical models, paving the way for further development into clinical candidates.

The chemical properties of this compound also make it suitable for exploring new synthetic pathways and methodologies. Researchers have utilized it as a substrate for developing catalytic systems that enable efficient transformations under mild conditions. Such advancements not only enhance the synthesis of 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine itself but also contribute to broader improvements in organic synthesis techniques.

As interest in heterocyclic compounds continues to grow, 5-(Difluoromethyl)-3-iodo-2-hydroxypyridine remains at the forefront of pharmaceutical innovation. Its unique structural features and synthetic versatility make it an indispensable tool for chemists and biologists alike. The ongoing exploration of its derivatives promises to yield new insights into disease mechanisms and therapeutic strategies.

In conclusion,5-(Difluoromethyl)-3-iodo-2-hydroxypyridine (CAS No. 1806039-49-5) is a multifaceted compound with significant implications for drug discovery and organic synthesis. Its structural attributes enable diverse applications across multiple therapeutic areas, while its synthetic accessibility ensures its continued relevance in pharmaceutical research.